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Compound of Interest

Compound Name:
3-Chloroisoxazole-5-carboxylic

acid

CAS No.: 20724-56-5

Cat. No.: B1265908

Get Quote

CAS Registry Number: 20724-56-5 Chemical Formula: C₄H₂ClNO₃ Molecular Weight: 147.52

g/mol [1]

Introduction & Nomenclature Analysis
The compound 3-Chloroisoxazole-5-carboxylic acid serves as a critical heterocyclic building

block in medicinal chemistry, particularly in the design of glutamate receptor ligands and

agrochemical safeners. Its utility stems from the unique electronic properties of the isoxazole

ring substituted with an electron-withdrawing chlorine atom and a reactive carboxylic acid

handle.

IUPAC Nomenclature Breakdown
The systematic name is derived from the Hantzsch-Widman nomenclature system for

heterocycles, combined with substitutive nomenclature rules.

Parent Ring (Isoxazole): A five-membered aromatic ring containing adjacent oxygen and

nitrogen atoms.
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Numbering Rule: Numbering initiates at the heteroatom of higher priority (Oxygen = 1),

proceeds to the second heteroatom (Nitrogen = 2), and continues around the ring to

minimize substituent locants.

Substituents:

Chlorine (-Cl): Located at position 3 (adjacent to Nitrogen).

Carboxylic Acid (-COOH): Located at position 5 (adjacent to Oxygen).

Priority: The carboxylic acid group takes precedence as the principal functional group,

defining the suffix "-oic acid" or "carboxylic acid".

Systematic Name: 3-Chloro-1,2-oxazole-5-carboxylic acid Preferred IUPAC Name (PIN): 3-
Chloroisoxazole-5-carboxylic acid

Structural Visualization
The following diagram illustrates the atomic numbering and connectivity.
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Figure 1: IUPAC numbering scheme for 3-Chloroisoxazole-5-carboxylic acid.[2]

Chemical Properties & Physical Data
The 3-chloro substituent exerts a significant electron-withdrawing effect (inductive effect, -I),

reducing the electron density of the isoxazole ring compared to the unsubstituted or methyl-
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substituted analogs. This influences both the acidity of the carboxylic acid and the susceptibility

of the ring to nucleophilic attack.

Property Value Context

Appearance White to off-white solid
Crystalline powder form is

standard.

Melting Point 168–172 °C

Indicates high lattice energy

due to H-bonding (dimerization

of COOH).

pKa (Predicted) ~2.8 – 3.2

More acidic than benzoic acid

(4.2) due to the electron-

deficient heterocycle.

LogP ~1.2

Moderate lipophilicity; suitable

for CNS drug discovery

scaffolds.

Solubility DMSO, Methanol, EtOAc

Limited solubility in water;

soluble in alkaline aqueous

solutions.

Synthesis Protocols
The synthesis of 3-Chloroisoxazole-5-carboxylic acid typically proceeds via the chlorination

of 3-Hydroxyisoxazole-5-carboxylic acid (or its ester derivatives). This approach ensures regio-

control, as the 3-hydroxy group is converted to a chloride using phosphoryl chloride (POCl₃).

Core Synthetic Pathway
Precursor: 3-Hydroxyisoxazole-5-carboxylic acid (CAS 13626-60-3).

Step-by-Step Methodology
Esterification (Optional but Recommended):

Protect the carboxylic acid as a methyl or ethyl ester to prevent side reactions with the

chlorinating agent.
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Reagents: MeOH, H₂SO₄ (cat.), Reflux.

Chlorination (Deoxychlorination):

The 3-hydroxyisoxazole exists in tautomeric equilibrium with isoxazol-3(2H)-one. Reaction

with POCl₃ converts the enolic hydroxyl group to a chloride.[3]

Reagents: POCl₃ (Phosphoryl chloride), Pyridine (base catalyst), 80–100 °C.

Mechanism:[1][4][5][6] Formation of a dichlorophosphate intermediate followed by

nucleophilic displacement by chloride.

Hydrolysis:

Saponification of the ester to yield the free acid.

Reagents: LiOH or NaOH, THF/Water, then acidification with HCl.
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3-Hydroxyisoxazole-5-carboxylic acid
(CAS 13626-60-3)

Step 1: Esterification
(MeOH/H+)

Methyl 3-hydroxyisoxazole-5-carboxylate

Step 2: Chlorination
(POCl3, Pyridine, Heat)

Methyl 3-chloroisoxazole-5-carboxylate

Step 3: Hydrolysis
(LiOH, then HCl)

3-Chloroisoxazole-5-carboxylic acid
(CAS 20724-56-5)
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Figure 2: Synthetic route from commercially available 3-hydroxy precursor.

Reactivity & Applications in Drug Discovery
The 3-chloroisoxazole moiety is a versatile pharmacophore. It is bioisosteric to 3-

hydroxyisoxazoles (common in AMPA receptor agonists) but lacks the hydrogen bond donor

capability, altering receptor binding kinetics and membrane permeability.
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Key Reaction Channels
Amide Coupling (C5 Position):

The carboxylic acid is readily converted to amides using standard coupling reagents

(HATU, EDC/HOBt). This is the primary vector for expanding the scaffold into

peptidomimetics or enzyme inhibitors.

Nucleophilic Aromatic Substitution (SₙAr) (C3 Position):

While the 3-chloro group is relatively stable, it can be displaced by strong nucleophiles

(e.g., thiols, amines) under forcing conditions or transition metal catalysis, allowing for

"late-stage diversification" of the core.

Decarboxylative Cross-Coupling:

The C5-COOH can serve as a leaving group in radical decarboxylative couplings (e.g.,

Minisci-type reactions) to install alkyl or aryl groups.

Biological Relevance[3][4][7][8][9]
Glutamate Receptor Ligands: The isoxazole ring mimics the distal carboxylate of glutamate.

The 3-Cl substituent modulates the acidity of the NH-acidic pharmacophore in related

structures (e.g., bioisosteres of AMPA).

Agrochemicals: Isoxazole carboxylic acids are precursors to herbicides and safeners

(compounds that protect crops from herbicide damage) by inducing specific metabolic

enzymes (GSTs).

Safety & Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C. Moisture sensitive

(carboxylic acid can be hygroscopic).

Disposal: Incineration with a scrubber for HCl/NOx gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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